1-(ethylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide

• IUPAC Name: 1-ethylsulfonyl-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H19F3N2O3S/c1-2-24(22,23)20-8-6-11(7-9-20)14(21)19-13-5-3-4-12(10-13)15(16,17)18/h3-5,10-11H,2,6-9H2,1H3,(H,19,21)
• InChI Key: DZJSRYFCWCPSBV-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C15H19F3N2O3S
• Molecular Weight: 364.4 g/mol

Description

1-(ethylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide, also known as ETP-101, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperidinecarboxamide derivatives and has been found to exhibit analgesic and anti-inflammatory properties. In

Mechanism of Action

The exact mechanism of action of 1-(ethylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. 1-(ethylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide may also modulate the activity of ion channels involved in pain sensation.
Biochemical and Physiological Effects:
1-(ethylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide has been found to reduce pain and inflammation in various animal models. It has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. 1-(ethylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide has been found to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(ethylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide is its potent analgesic and anti-inflammatory properties, which make it a promising candidate for further development as a therapeutic agent. However, one of the limitations of 1-(ethylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide is its relatively complex synthesis method, which may hinder its widespread use in research.

Future Directions

There are several potential future directions for research on 1-(ethylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide. One possible direction is to further elucidate its mechanism of action and identify its molecular targets. Another direction is to explore its potential therapeutic applications in treating other conditions, such as neuropathic pain and cancer. Additionally, further optimization of the synthesis method may lead to the development of more efficient and cost-effective methods of producing 1-(ethylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide.

Scientific Research Applications

1-(ethylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in treating chronic pain and inflammation. It has been found to exhibit potent analgesic and anti-inflammatory properties in various animal models. 1-(ethylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-piperidinecarboxamide has also been shown to have a favorable safety profile and low toxicity, making it a promising candidate for further development.